![molecular formula C14H19NO2 B7515739 N-(2-methylbutan-2-yl)-2,3-dihydro-1-benzofuran-2-carboxamide](/img/structure/B7515739.png)
N-(2-methylbutan-2-yl)-2,3-dihydro-1-benzofuran-2-carboxamide
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Overview
Description
N-(2-methylbutan-2-yl)-2,3-dihydro-1-benzofuran-2-carboxamide is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. This compound is commonly referred to as BMS-986177 and is a selective small molecule inhibitor of tyrosine kinase 2 (TYK2). TYK2 plays a crucial role in the JAK-STAT signaling pathway, which is involved in regulating immune responses.
Mechanism of Action
N-(2-methylbutan-2-yl)-2,3-dihydro-1-benzofuran-2-carboxamide selectively inhibits this compound, which is a member of the JAK family of kinases. This compound is involved in the activation of the JAK-STAT signaling pathway, which plays a critical role in the immune response. Inhibiting this compound with this compound prevents the activation of downstream signaling pathways, which reduces inflammation and immune activity.
Biochemical and Physiological Effects:
This compound has been shown to have potent anti-inflammatory effects in animal models of autoimmune diseases. In addition to reducing inflammation, this compound has also been shown to reduce the production of pro-inflammatory cytokines, which are involved in the immune response. This compound has also been shown to have a favorable safety profile in animal studies.
Advantages and Limitations for Lab Experiments
One of the main advantages of using N-(2-methylbutan-2-yl)-2,3-dihydro-1-benzofuran-2-carboxamide in lab experiments is its selectivity for this compound. This allows for the specific targeting of the JAK-STAT signaling pathway, which is involved in the immune response. Additionally, this compound has been shown to have a favorable safety profile in animal studies. One limitation of using this compound in lab experiments is its limited solubility in water, which can make dosing and administration challenging.
Future Directions
There are several future directions for research on N-(2-methylbutan-2-yl)-2,3-dihydro-1-benzofuran-2-carboxamide. One area of interest is in the treatment of autoimmune diseases such as rheumatoid arthritis, psoriasis, and inflammatory bowel disease. Clinical trials are currently underway to evaluate the safety and efficacy of this compound in humans. Another area of interest is in the treatment of cancer. This compound has been shown to play a role in the development and progression of certain types of cancer, and inhibiting this compound with this compound may have therapeutic potential in these diseases. Finally, further research is needed to optimize the synthesis of this compound to improve its yield and purity.
Synthesis Methods
The synthesis of N-(2-methylbutan-2-yl)-2,3-dihydro-1-benzofuran-2-carboxamide involves a multi-step process. The first step involves the reaction of 2,3-dihydro-1-benzofuran with 2-methylbut-2-enal in the presence of a Lewis acid catalyst to form an intermediate compound. The intermediate compound is then reacted with a secondary amine, followed by a hydrolysis reaction to yield the final product. The synthesis of this compound has been optimized to improve the yield and purity of the final product.
Scientific Research Applications
N-(2-methylbutan-2-yl)-2,3-dihydro-1-benzofuran-2-carboxamide has been extensively studied for its potential therapeutic applications. One of the main areas of research has been in the treatment of autoimmune diseases such as rheumatoid arthritis, psoriasis, and inflammatory bowel disease. This compound is a key regulator of the JAK-STAT signaling pathway, which is involved in the immune response. Inhibiting this compound with this compound has been shown to reduce inflammation and improve symptoms in animal models of these diseases.
properties
IUPAC Name |
N-(2-methylbutan-2-yl)-2,3-dihydro-1-benzofuran-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H19NO2/c1-4-14(2,3)15-13(16)12-9-10-7-5-6-8-11(10)17-12/h5-8,12H,4,9H2,1-3H3,(H,15,16) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DBBIYBAJZRFYHC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(C)(C)NC(=O)C1CC2=CC=CC=C2O1 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H19NO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
233.31 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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